1-(4-Ethoxyphenyl)-3-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]urea
• InChI: InChI=1S/C20H20FN3O2S/c1-2-26-18-8-6-16(7-9-18)24-20(25)22-11-10-17-13-27-19(23-17)14-4-3-5-15(21)12-14/h3-9,12-13H,2,10-11H2,1H3,(H2,22,24,25)
• InChI Key: AZHNIVPVWFKMQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol
• CAS No.: 1208940-15-1

Description

1-(4-Ethoxyphenyl)-3-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)urea is a useful research compound. Its molecular formula is C20H20FN3O2S and its molecular weight is 385.46. The purity is usually 95%.
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Scientific Research Applications

Urea and Urea Derivatives in Scientific Research

Biomedical Applications : Urea derivatives, such as ureaform and ethyl carbamate, have been explored for their biomedical applications, including their role in biosensors and as potential therapeutic agents. Urea biosensors have been developed to detect and quantify urea concentration, which is crucial for diagnosing and monitoring various health conditions, including kidney and metabolic diseases (Botewad et al., 2021). Additionally, urease inhibitors have been investigated for their potential as drugs for treating gastric and urinary tract infections caused by urease-producing bacteria (Kosikowska & Berlicki, 2011).

Environmental and Agricultural Applications : In agriculture, urea and its derivatives serve as key components in fertilizers. Ureaform, a condensation product of urea and formaldehyde, has been examined as a slow-release nitrogen fertilizer, offering a more efficient and environmentally friendly approach to fertilization (Alexander & Helm, 1990). Furthermore, urease and nitrification inhibitors are used to enhance the efficiency of urea-based fertilizers, reducing nitrogen loss and environmental pollution (Ray et al., 2020).

Chemical Synthesis and Material Science : Organic carbonates, synthesized from urea through alcoholysis, are green compounds with wide-ranging applications, including in the synthesis of polymers, surfactants, and as fuel additives. The synthesis of organic carbonates from urea is gaining attention due to the non-toxicity and environmental benefits it offers (Shukla & Srivastava, 2017).